Cas no 124050-17-5 (Quinoline, 2-(chloromethyl)-7-fluoro-)

• Product Name: Quinoline, 2-(chloromethyl)-7-fluoro-
• CAS No: 124050-17-5
• MF: C₁₀H₇ClFN
• MW: 195.620684862137
• MDL: MFCD20635470
• CID: 3698344
• PubChem ID: 18175376
• Update Time: 2025-10-29

Quinoline, 2-(chloromethyl)-7-fluoro- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 2-(chloromethyl)-7-fluoro-
• 2-Chloromethyl-7-fluoro-quinoline
• 124050-17-5
• 2-(chloromethyl)-7-fluoroquinoline
• SCHEMBL5208223

• MDL： MFCD20635470
• Inchi： 1S/C10H7ClFN/c11-6-9-4-2-7-1-3-8(12)5-10(7)13-9/h1-5H,6H2
• InChI Key： YPSOTJHBUAMSGH-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(F)C=2)C=CC=1CCl

Computed Properties

• Exact Mass: 195.0251051Da
• Monoisotopic Mass: 195.0251051Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9Ų

Additional information on Quinoline, 2-(chloromethyl)-7-fluoro-

Recent Advances in the Study of Quinoline, 2-(chloromethyl)-7-fluoro- (CAS: 124050-17-5) and Its Applications in Chemical Biology and Medicine

Quinoline derivatives have long been recognized for their significant roles in medicinal chemistry, particularly in the development of antimicrobial, anticancer, and anti-inflammatory agents. Among these derivatives, Quinoline, 2-(chloromethyl)-7-fluoro- (CAS: 124050-17-5) has recently garnered attention due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and mechanistic insights.

Recent studies have highlighted the synthetic versatility of Quinoline, 2-(chloromethyl)-7-fluoro-. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The method involves a multi-step process starting from 7-fluoroquinoline, with the chloromethyl group introduced via a radical-mediated reaction. This advancement is critical for facilitating further pharmacological evaluations and potential industrial applications.

In terms of biological activity, Quinoline, 2-(chloromethyl)-7-fluoro- has demonstrated promising results in preclinical studies. Research published in Bioorganic & Medicinal Chemistry Letters reported its potent inhibitory effects against several cancer cell lines, including breast and lung cancers. The compound's mechanism of action appears to involve the disruption of microtubule dynamics, leading to cell cycle arrest and apoptosis. Additionally, its fluorinated moiety enhances membrane permeability, contributing to improved bioavailability compared to non-fluorinated analogs.

Beyond oncology, this quinoline derivative has shown potential in infectious disease research. A 2024 study in Antimicrobial Agents and Chemotherapy revealed its efficacy against drug-resistant bacterial strains, particularly Staphylococcus aureus and Pseudomonas aeruginosa. The chloromethyl group is believed to play a key role in covalent binding to bacterial enzymes, thereby inhibiting essential metabolic pathways. These findings suggest that Quinoline, 2-(chloromethyl)-7-fluoro- could serve as a lead compound for developing novel antibiotics.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic and safety profiles. Preliminary toxicity studies indicate dose-dependent hepatotoxicity, which necessitates further structural modifications to mitigate adverse effects. Computational modeling and structure-activity relationship (SAR) studies are currently underway to identify derivatives with improved therapeutic indices.

In conclusion, Quinoline, 2-(chloromethyl)-7-fluoro- (CAS: 124050-17-5) represents a versatile scaffold with broad applications in chemical biology and medicine. Recent advancements in its synthesis and mechanistic understanding underscore its potential as a therapeutic agent. Future research should focus on addressing its limitations while exploring novel applications, such as targeted drug delivery and combination therapies. This compound exemplifies the ongoing innovation in quinoline-based drug discovery and its impact on addressing unmet medical needs.